Cas no 89032-18-8 (2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)-)
89032-18-8 structure
Product Name:2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)-
CAS No:89032-18-8
MF:C14H21NO2
MW:235.32204413414
CID:615151
PubChem ID:13244749
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)-
- 4,5-ditert-butylpyridine-2-carboxylic acid
- 89032-18-8
- DTXSID80531544
- 4,5-Di-tert-butylpyridine-2-carboxylic acid
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- Inchi: 1S/C14H21NO2/c1-13(2,3)9-7-11(12(16)17)15-8-10(9)14(4,5)6/h7-8H,1-6H3,(H,16,17)
- InChI Key: ITRQMFJWVZODSF-UHFFFAOYSA-N
- SMILES: OC(C1=CC(=C(C=N1)C(C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.2Ų
2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
89032-18-8 (2-Pyridinecarboxylic acid, 4,5-bis(1,1-dimethylethyl)-) Related Products
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